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Compound of Interest

Compound Name: Urea-13C,15N2

Cat. No.: B131032

For: Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling guidelines for Urea-13C,15N2, a
stable, non-radioactive isotopically labeled compound. It is crucial for professionals engaged in
research and development to adhere to these protocols to ensure personal safety and maintain
the integrity of experimental outcomes. Urea-13C,15N2 is commonly utilized as a tracer in
metabolic studies, a diagnostic agent such as in the urea breath test for Helicobacter pylori
detection, and in advanced magnetic resonance imaging (MRI) applications.[1][2][3][4]

Hazard Identification and Classification

Urea-13C,15N2 is not classified as a hazardous substance according to Regulation (EC) No
1272/2008.[5] However, as with any chemical substance, it should be handled with care in a
laboratory setting. Potential hazards are minimal but may include:

Inhalation: Inhalation of dust may cause respiratory tract irritation.

o Skin/Eye Contact: May cause slight irritation upon contact with eyes or skin.

 Ingestion: May be harmful if swallowed in large quantities, potentially causing nausea and
vomiting.

o Combustion: The substance is combustible. Fire may produce hazardous decomposition
products, including carbon oxides (CO, CO2) and nitrogen oxides (NOXx).

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b131032?utm_src=pdf-interest
https://www.benchchem.com/product/b131032?utm_src=pdf-body
https://www.benchchem.com/product/b131032?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4011557/
https://www.medchemexpress.com/urea-13c-15n2.html
https://www.cda-amc.ca/sites/default/files/pdf/lab-tests/03_Carbon-13_Urea_Breath_Test_by_Isotope_Ratio_Mass_Spectrometry_e.pdf
https://pubmed.ncbi.nlm.nih.gov/24313370/
https://www.benchchem.com/product/b131032?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-7638-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDAwMzJ8YXBwbGljYXRpb24vcGRmfGFEWTVMMmhtTkM4NU1UYzVNekUwTXpVMk1qVTBMMU5FUWw4M05qTTRYMDFVWDBWT0xuQmtaZ3xmY2YyMjgyNzA0YWExYmM0NmY0YTI4YWRhMDAyODhmM2UyY2MxMDk2MWY4MTUxMmYwOGE3NjJlM2NjNmYwZWYx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Physical, Chemical, and Toxicological Properties

The fundamental properties of Urea-13C,15N2 are summarized below. This data is essential
for safe storage and handling.

ble 1: Physical and Chemical :

Property Value Source
Linear Formula H21°N13CO*>NH:

CAS Number 58069-83-3

Molecular Weight 63.03 g/mol

Appearance Solid

Melting Point 132-135°C

15 - 25 °C (Room

Storage Temperature
Temperature)

=99 atom % 13C; =98 atom %

Isotopic Purity N

ble 2: Toxicological

Test Species Route Value Source

LD50 Rat Oral 8,471 mg/kg

No ingredient is
identified as a
probable,

Carcinogenicity N/A N/A possible, or
confirmed human
carcinogen by
IARC.

Germ Cell
Mutagenicity

No data available N/A N/A
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Experimental Protocols: Handling and Storage

Adherence to proper handling and storage protocols is paramount for laboratory safety and to
prevent contamination of the isotopically labeled compound.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Urea-13C,15N2.

Eye Protection: Wear chemical safety goggles or glasses as described by OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.

Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.

Body Protection: A standard laboratory coat should be worn.

Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA or
European Standard EN 149 approved respirator with a P1 or N95 filter.

General Handling Procedures

o Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid dust formation
and inhalation.

Avoid contact with skin, eyes, and clothing.

Practice good industrial hygiene: wash hands thoroughly after handling, and before eating,
drinking, or smoking.

Do not eat, drink, or store food in areas where the chemical is handled.

Keep containers tightly closed when not in use.

Storage Requirements

» Store in a cool, dry, and well-ventilated place.

» Keep the container tightly sealed to prevent moisture absorption, as urea is hygroscopic.
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» Store away from incompatible materials, particularly strong oxidizing agents.

o Recommended storage temperature is between 15-25°C.

Emergency and Spill Procedures
First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

» In Case of Skin Contact: Remove contaminated clothing. Rinse skin with plenty of water and
soap.

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
also under the eyelids. Remove contact lenses if present and easy to do.

« If Swallowed: Rinse mouth with water. Do NOT induce vomiting. If the person feels unwell,
consult a doctor.

Accidental Release Measures

For any spill, ensure personal safety first.

o Personal Precautions: Avoid breathing dust. Ensure adequate ventilation and wear the
appropriate PPE as described in Section 3.1.

e Environmental Precautions: Prevent the substance from entering drains, surface water, or
ground water.

o Cleanup Methods: Carefully sweep or vacuum up the spilled solid material. Place it into a
suitable, labeled, and closed container for disposal. Ventilate the affected area after cleanup
is complete.

Mandatory Visualizations

The following diagrams illustrate the standard workflow for handling Urea-13C,15N2 and the
decision-making process for spill response.
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Caption: Standard laboratory workflow for handling Urea-13C,15N2.
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Caption: Decision-making flowchart for a Urea-13C,15N2 spill response.
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Disposal Considerations

Disposal of Urea-13C,15N2 and any contaminated materials must be conducted in strict
accordance with all applicable local, state, and federal environmental regulations.

o Collect waste material in appropriate, clearly labeled containers.
e Do not dispose of the chemical into the sewer system or the environment.

o Consult with your institution's environmental health and safety (EHS) department for specific
disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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